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Compound of Interest

Compound Name: Amcenestrant

Cat. No.: B610687 Get Quote

Disclaimer: Amcenestrant (also known as SAR439859) is an investigational drug whose

clinical development was discontinued.[1][2] As such, a comprehensive, official Safety Data

Sheet (SDS) with specific disposal instructions from the manufacturer, Sanofi, is not publicly

available. The following procedures are based on a conservative approach, treating

Amcenestrant as a potentially hazardous compound, similar to other Selective Estrogen

Receptor Degraders (SERDs) and antineoplastic agents.[3][4] Researchers must consult their

institution's Environmental Health and Safety (EHS) department and adhere to all local, state,

and federal regulations for pharmaceutical waste disposal.

Essential Safety and Handling Information
Given the potent biological activity of SERDs, Amcenestrant should be handled with care to

prevent personnel exposure and environmental contamination. Although some databases

report its GHS hazard classification as "Not Classified," it is prudent to handle it as a potent

compound.

Personal Protective Equipment (PPE): When handling Amcenestrant in solid or solution form,

the following PPE is recommended:

Gloves: Two pairs of chemotherapy-rated nitrile gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A disposable, solid-front gown is preferred.
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Respiratory Protection: If there is a risk of aerosolization of the solid powder, work should be

conducted in a certified chemical fume hood or a similar ventilated enclosure.

Storage: Amcenestrant solid should be stored in a tightly sealed container in a cool, well-

ventilated area.[5] Suppliers recommend long-term storage at -20°C.[6]

Quantitative and Chemical Data
The following table summarizes key quantitative data for Amcenestrant.

Property Value Reference

Chemical Name

8-(2,4-dichlorophenyl)-9-[4-

[[(3S)-1-(3-

fluoropropyl)pyrrolidin-3-

yl]oxy]phenyl]-6,7-dihydro-5H-

benzo[7]annulene-2-carboxylic

acid

[8]

Molecular Formula C₃₁H₃₀Cl₂FNO₃ [8]

Molecular Weight 554.5 g/mol [8]

CAS Number 2114339-57-8 [8]

Appearance Solid powder [8]

Solubility
Sparingly soluble in DMSO (1-

10 mg/ml)
[8]

Mechanism of Action

Selective Estrogen Receptor

Degrader (SERD) with an EC₅₀

of 0.2 nM for ERα degradation.

[9]

Step-by-Step Disposal and Decontamination
Protocols
These protocols provide a framework for managing Amcenestrant waste in a laboratory

setting.
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Experimental Protocol 1: Segregation and Disposal of
Amcenestrant Waste
Objective: To safely collect and segregate different forms of Amcenestrant waste for final

disposal.

Methodology:

Hazardous Waste Determination: All waste streams containing Amcenestrant (pure

compound, solutions, contaminated labware) must be managed as hazardous

pharmaceutical waste. This aligns with the Resource Conservation and Recovery Act

(RCRA) guidelines for managing chemical waste.[10]

Waste Container Labeling:

Use a dedicated, leak-proof, and puncture-resistant hazardous waste container.

Label the container clearly with: "Hazardous Waste – Amcenestrant," the specific

chemical composition (e.g., "Amcenestrant in DMSO"), and the appropriate hazard

warnings.

Segregation of Waste Streams:

Solid Waste: Collect unused or expired Amcenestrant powder, contaminated wipes,

bench paper, and contaminated PPE in the designated solid hazardous waste container.

Do not mix with regular laboratory trash.

Liquid Waste: Collect all solutions containing Amcenestrant and the first rinsate from

container decontamination in a designated liquid hazardous waste container. Do not pour

Amcenestrant solutions down the drain. This is critical as many SERDs may pose a risk

to the aquatic environment.[11][12]

Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a

designated sharps container suitable for chemotherapy or hazardous chemical waste.

Final Disposal:
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Store the sealed hazardous waste containers in a designated satellite accumulation area

according to your institution's policies.

Arrange for pickup and disposal through your institution's EHS department. The primary

method of disposal for this type of waste is typically high-temperature incineration by a

licensed hazardous waste management company.[13]

Experimental Protocol 2: Decontamination of Laboratory
Equipment
Objective: To effectively decontaminate non-disposable laboratory equipment (e.g., glassware,

stir bars, spatulas) after use with Amcenestrant.

Methodology:

Initial Decontamination (in a fume hood):

Carefully wipe down all surfaces of the equipment with a disposable towelette soaked in a

solvent known to dissolve Amcenestrant (e.g., DMSO), followed by a wipe with 70%

ethanol.

Collect these wipes as solid hazardous waste.

Triple Rinse Procedure:

Rinse the equipment three times with a suitable solvent (e.g., ethanol or a detergent

solution).

Collect the first rinsate as liquid hazardous waste.[14] Subsequent rinses may be

managed as non-hazardous depending on institutional policy and local regulations, but a

conservative approach is to collect all rinsates as hazardous.

Final Cleaning:

After the solvent rinse, wash the equipment with warm, soapy water.

Perform a final rinse with deionized water.
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Allow the equipment to air dry completely before reuse or storage.

Visualizing the Disposal Workflow
The following diagrams illustrate key processes for the safe management of Amcenestrant.
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Segregation

Generation of Amcenestrant Waste

Solid Waste
(e.g., powder, contaminated PPE, wipes)

Liquid Waste
(e.g., solutions, first rinsate)

Sharps Waste
(e.g., needles, contaminated glass)

Collect in Labeled, Sealed
Hazardous Waste Containers

Dispose via Institutional EHS Program

Follow institutional & RCRA guidelines

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page

Caption: Figure 1: Segregation and disposal workflow for Amcenestrant waste.
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Amcenestrant Mechanism of Action
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Caption: Figure 2: Simplified signaling pathway for Amcenestrant as a SERD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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